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Abstract

7-Bromo-1H-pyrrolo[3,2-c]pyridine, also known as 7-Bromo-5-azaindole, is a pivotal
heterocyclic building block in modern medicinal chemistry. Its unique bicyclic structure,
composed of a pyrrole ring fused to a pyridine ring, imparts a distinct electronic and steric
profile that makes it a privileged scaffold for engaging with a variety of biological targets. The
strategic placement of a bromine atom at the 7-position provides a versatile synthetic handle
for introducing molecular diversity through cross-coupling reactions. This guide offers an in-
depth exploration of the physicochemical properties, synthesis, reactivity, and applications of
this compound, with a focus on its role in the development of novel therapeutics, particularly
kinase and tubulin inhibitors. The protocols and insights provided herein are intended to equip
researchers and drug development professionals with the practical knowledge required to
effectively utilize this valuable intermediate.

Core Physicochemical and Structural
Characteristics

7-Bromo-1H-pyrrolo[3,2-c]pyridine is a solid organic compound whose structural framework
is foundational to its chemical behavior and utility. The fusion of an electron-rich pyrrole ring
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with an electron-deficient pyridine ring creates a unique electronic environment that influences

its reactivity and intermolecular interactions.

Property Value Source

CAS Number 902837-42-7 [1][2]

Molecular Formula C7HsBrN2 [1]

Molecular Weight 197.03 g/mol [1]
7-bromo-1H-pyrrolo[3,2-

IUPAC Name . [1]
c]pyridine

Common Synonyms 7-Bromo-5-azaindole [1]
MVUCSWVQBDCPCY-

InChliKey [1]
UHFFFAOYSA-N

SMILES C1=CNC2=C(C=NC=C21)Br [1]
Off-white to light brown powder

Appearance N/A

(Typical)

Synthesis and Mechanistic Considerations

The construction of the 7-Bromo-1H-pyrrolo[3,2-c]pyridine scaffold is a multi-step process

that requires precise control over regioselectivity. Acommon and effective strategy, adapted

from methodologies used for analogous isomers, begins with a functionalized pyridine

precursor.[3] The following protocol outlines a logical synthetic pathway, explaining the

causality behind each transformation.

Overall Synthetic Workflow

The synthesis can be envisioned as a three-step sequence starting from 3-bromo-4-

methylpyridine: (1) N-oxidation of the pyridine ring, (2) subsequent nitration at the activated

position, and (3) reductive cyclization to form the fused pyrrole ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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